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Compound of Interest

Compound Name: TC-I 15

Cat. No.: B591522 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with novel compounds like TC-I 15, an allosteric collagen-

binding integrin α2β1 inhibitor.[1][2] While a comprehensive Material Safety Data Sheet

(MSDS) with specific quantitative exposure limits for TC-I 15 is not publicly available, this guide

provides essential safety and logistical information based on best practices for handling potent

research chemicals.

Personal Protective Equipment (PPE)
When handling TC-I 15, a risk-based approach to selecting Personal Protective Equipment

(PPE) is crucial. The following table summarizes the recommended PPE for various laboratory

activities involving this compound.
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Activity Recommended PPE

Weighing and preparing stock solutions (solid

form)

- Disposable nitrile gloves (double-gloving

recommended) - Laboratory coat - Safety

glasses with side shields or chemical splash

goggles - Face shield if there is a risk of

splashing - N95 respirator or higher to prevent

inhalation of fine particles

Handling stock solutions (in DMSO)

- Disposable nitrile gloves - Laboratory coat -

Safety glasses with side shields or chemical

splash goggles

Cell culture and in-vitro experiments
- Disposable nitrile gloves - Laboratory coat -

Safety glasses

Animal studies (in-vivo)

- Disposable nitrile gloves - Laboratory coat or

disposable gown - Safety glasses - Appropriate

respiratory protection based on the route of

administration and potential for aerosolization

Storage and Handling
Proper storage and handling are critical to maintain the integrity of TC-I 15 and ensure the

safety of laboratory personnel.
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Parameter Guideline

Storage of Solid Compound Store at -20°C for long-term storage.

Storage of Stock Solutions

Aliquot and store at -20°C or -80°C to avoid

repeated freeze-thaw cycles.[1] A stock solution

in DMSO can be stored at -80°C for up to 6

months, or at -20°C for up to 1 month.[1]

Solubility TC-I 15 is soluble in DMSO up to 100 mM.

General Handling

Handle in a well-ventilated area, preferably in a

chemical fume hood, especially when working

with the solid form to avoid inhalation. Avoid

contact with skin and eyes.

Disposal Plan
All waste materials contaminated with TC-I 15 should be treated as hazardous chemical waste

and disposed of in accordance with institutional and local regulations.

Waste Type Disposal Procedure

Solid Waste
Collect in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste (e.g., unused stock solutions,

contaminated media)

Collect in a designated, sealed, and clearly

labeled hazardous waste container. Do not pour

down the drain. Waste containing DMSO should

be collected with other organic solvents.[3]

Contaminated Sharps (e.g., pipette tips,

needles)

Dispose of in a designated sharps container for

chemical waste.

Contaminated PPE
Dispose of in a designated hazardous waste

container.
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While specific experimental protocols will vary depending on the research question, the

following provides a general methodology for preparing a TC-I 15 stock solution.

Preparation of a 10 mM Stock Solution in DMSO:

Pre-weighing Preparation:

Ensure all necessary PPE is worn.

Prepare the balance and weighing area within a chemical fume hood.

Use an anti-static device if available to minimize the scattering of the powdered

compound.

Weighing TC-I 15:

Carefully weigh the desired amount of TC-I 15 (Molecular Weight: 520.62 g/mol ) into a

sterile microcentrifuge tube.[4] For example, to prepare 1 mL of a 10 mM stock solution,

weigh 5.21 mg of TC-I 15.

Solubilization:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the weighed TC-I 15.

Vortex or sonicate briefly until the compound is fully dissolved.

Storage:

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C in clearly labeled tubes.

Note on alternative solvents: One publication has reported dissolving TC-I 15 in a 1:1.1 molar

ratio of TC-I-15 to NaOH.[5] Researchers should validate the suitability of this for their specific

experimental needs.
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To ensure a clear and logical process for handling TC-I 15, the following diagrams illustrate the

key decision points and procedural steps.

Preparation Handling Disposal
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Weigh Solid Compound
(in fume hood)

Wear Prepare Stock Solution
(e.g., in DMSO) Perform Experiment Segregate Waste

(Solid, Liquid, Sharps)
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Click to download full resolution via product page

Caption: Workflow for the safe handling of TC-I 15 from preparation to disposal.
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Caption: Decision-making process for selecting appropriate PPE for handling TC-I 15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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